![molecular formula C62H66Cl2N2P2Ru B3424696 Dichloro[(R)-(-)-4,12-bis(di(3,5-xylyl)phosphino)-[2.2]-paracyclophane][(1S,2S)-(-)-1,2-diphenylethylenediamine]ruthenium(II) CAS No. 364795-64-2](/img/structure/B3424696.png)
Dichloro[(R)-(-)-4,12-bis(di(3,5-xylyl)phosphino)-[2.2]-paracyclophane][(1S,2S)-(-)-1,2-diphenylethylenediamine]ruthenium(II)
Overview
Description
Molecular Structure Analysis
The molecular structure of this complex would be determined by the coordination geometry of the ruthenium center and the spatial arrangement of the ligands. Typically, ruthenium complexes with phosphine and diamine ligands adopt an octahedral geometry .Chemical Reactions Analysis
Ruthenium complexes are often involved in catalytic reactions, including hydrogenation and transfer hydrogenation reactions . The specific reactions that this complex can participate in would depend on the properties of the ligands and the oxidation state of the ruthenium center.Physical And Chemical Properties Analysis
The physical and chemical properties of this complex would be influenced by the properties of the ligands and the oxidation state of the ruthenium center. For example, the solubility of the complex could be influenced by the polarity of the ligands .Scientific Research Applications
Asymmetric Hydrogenation
This ruthenium complex plays a crucial role in asymmetric hydrogenation, a process vital for producing chiral molecules. For instance, it has been applied in the enantioselective hydrogenation of β-keto-enamines, facilitating access to γ-secondary amino alcohols with high yields and excellent enantioselectivities. These amino alcohols are essential for pharmaceuticals and natural product synthesis, demonstrating the complex's utility in creating valuable chiral building blocks (Geng et al., 2011).
Cyclopropanation Reactions
The compound also finds application in asymmetric cyclopropanation reactions. The dichloro complexes derived from similar ruthenium(II) catalysts exhibit selectivity in cyclopropanating styrenes, albeit with varying yields. This selectivity is crucial for producing compounds with specific configurations, important in drug development and materials science (Bonaccorsi et al., 2006).
cis–trans Isomerism Studies
The study of mixed-ligand azoimine-diphosphine ruthenium complexes reveals insights into cis–trans isomerism. This research provides foundational knowledge on the geometrical configurations of ruthenium complexes, which is critical for understanding their reactivity and applications in catalysis (Al-Noaimi et al., 2012).
Photoluminescence Studies
Additionally, ruthenium complexes incorporating diphosphine ligands have been studied for their photoluminescent properties. Such studies contribute to the development of new materials for optical and electronic applications, showcasing the compound's versatility beyond catalysis (Kunkely & Vogler, 2002).
Catalytic Activity in Organic Synthesis
Ruthenium(II) complexes derived from similar chiral diphosphine ligands are catalysts for the hydrogenation of ketones, offering a route to produce alcohols with high yields and enantiomeric excesses. This catalytic activity is pivotal in synthesizing optically active alcohols, a key step in the production of active pharmaceutical ingredients (Doherty et al., 2007).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
[11-bis(3,5-dimethylphenyl)phosphanyl-5-tricyclo[8.2.2.24,7]hexadeca-1(12),4,6,10,13,15-hexaenyl]-bis(3,5-dimethylphenyl)phosphane;dichlororuthenium;1,2-diphenylethane-1,2-diamine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C48H50P2.C14H16N2.2ClH.Ru/c1-31-17-32(2)22-43(21-31)49(44-23-33(3)18-34(4)24-44)47-29-39-9-13-41(47)15-11-40-10-14-42(16-12-39)48(30-40)50(45-25-35(5)19-36(6)26-45)46-27-37(7)20-38(8)28-46;15-13(11-7-3-1-4-8-11)14(16)12-9-5-2-6-10-12;;;/h9-10,13-14,17-30H,11-12,15-16H2,1-8H3;1-10,13-14H,15-16H2;2*1H;/q;;;;+2/p-2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RNYWYINSJUUIIP-UHFFFAOYSA-L | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)P(C2=CC(=CC(=C2)C)C)C3=C4CCC5=CC(=C(CCC(=C3)C=C4)C=C5)P(C6=CC(=CC(=C6)C)C)C7=CC(=CC(=C7)C)C)C.C1=CC=C(C=C1)C(C(C2=CC=CC=C2)N)N.Cl[Ru]Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C62H66Cl2N2P2Ru | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
1073.1 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
364795-64-2 | |
Record name | Dichloro[(S)-(+)-4,12-bis(di(3,5-xylyl)phosphino)-[2.2]-paracyclophane][(1R,2R)-(+)-1,2-diphenylethylenediamine]ruthenium(II) | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.